2-Bromo-6-nitro-4-(trifluoromethoxy)phenol

• IUPAC Name: 2-bromo-6-nitro-4-(trifluoromethoxy)phenol
• InChI: InChI=1S/C7H3BrF3NO4/c8-4-1-3(16-7(9,10)11)2-5(6(4)13)12(14)15/h1-2,13H
• InChI Key: AOCPREMUOFIAQK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1[N+](=O)[O-])O)Br)OC(F)(F)F
• Molecular Formula: C7H3BrF3NO4
• Molecular Weight: 302.00 g/mol

Description

Molecular Structure Analysis

The molecular structure of 2-Bromo-6-nitro-4-(trifluoromethoxy)phenol is not explicitly provided in the available resources.

Chemical Reactions Analysis

Specific chemical reactions involving 2-Bromo-6-nitro-4-(trifluoromethoxy)phenol are not documented in the available resources.

Physical And Chemical Properties Analysis

The physical and chemical properties of 2-Bromo-6-nitro-4-(trifluoromethoxy)phenol are not well-documented in the available resources.

Scientific Research Applications

General Information and Potential Applications

“2-Bromo-6-nitro-4-(trifluoromethoxy)phenol” is a chemical compound with the CAS Number: 1820740-59-7. This compound is a basic building block for numerous pharmaceutical drugs.

Safety and Handling

This compound should be stored in a cool place, with the container kept tightly closed in a dry and well-ventilated place. It should be stored away from strong oxidizing agents. Engineering controls are used to remove a hazard or place a barrier between the worker and the hazard. Well-designed engineering controls can be highly effective in protecting workers and will typically be independent of worker interactions to provide this high level of protection.

Trifluoromethoxy Group in Bioactives

The trifluoromethoxy group, which is part of the “2-Bromo-6-nitro-4-(trifluoromethoxy)phenol” compound, is finding increased utility as a substituent in bioactives. This group is still perhaps the least well understood fluorine substituent in currency. The trifluoromethoxy group plays a significant and increasingly important role in active ingredients.

Synthesis and Properties of Trifluoromethoxy Group

The trifluoromethoxy group, which is part of the “2-Bromo-6-nitro-4-(trifluoromethoxy)phenol” compound, is finding increased utility as a substituent in bioactives. This group is still perhaps the least well understood fluorine substituent in currency. The present review will give an overview of the synthesis, properties and reactivity of this important substituent.

Safety and Handling

This compound should be handled with care. It is recommended to use particle dust respirators, if necessary, combined with an absorption cartridge. In some cases, fresh-air hoods or masks might be required.

Potential Use in Pharmaceutical Drugs

“2-Bromo-6-nitro-4-(trifluoromethoxy)phenol” could potentially be used as a basic building block for numerous pharmaceutical drugs. However, more research is needed to fully understand its potential applications in this field.

Safety And Hazards

2-Bromo-6-nitro-4-(trifluoromethoxy)phenol is classified as hazardous according to regulation (EC) No 1272/2008 [CLP] and amendments. It has been associated with acute toxicity (dermal and inhalation), specific target organ toxicity (respiratory tract irritation), acute toxicity (oral), skin corrosion/irritation, and serious eye damage/eye irritation.

Future Directions

The future directions for the study and application of 2-Bromo-6-nitro-4-(trifluoromethoxy)phenol are not specified in the available resources.